Cas no 1007468-17-8 (3-(Difluoromethyl)-1H-pyrazole)
1007468-17-8 structure
Product Name:3-(Difluoromethyl)-1H-pyrazole
CAS No:1007468-17-8
MF:C4H4F2N2
MW:118.084767341614
MDL:MFCD08701187
CID:2101743
PubChem ID:23006208
Update Time:2025-04-21
3-(Difluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-1H-pyrazole
- 3-difluoromethyl-NH-pyrazole
- IUUPOGSCBGSRNF-UHFFFAOYSA-N
- SY277661
- CS-0058335
- PS-19928
- AKOS003673751
- SB85781
- DB-182834
- EN300-42553
- AT15834
- 1007468-17-8
- 5-(difluoromethyl)-1H-pyrazole
- MFCD08701187
- difluoromethylpyrazole
- STL583991
- SCHEMBL924326
- 832-017-1
-
- MDL： MFCD08701187
- Inchi： 1S/C4H4F2N2/c5-4(6)3-1-2-7-8-3/h1-2,4H,(H,7,8)
- InChI Key： IUUPOGSCBGSRNF-UHFFFAOYSA-N
- SMILES： FC(C1=CC=NN1)F
Computed Properties
- Exact Mass: 118.03425446g/mol
- Monoisotopic Mass: 118.03425446g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 76.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 28.7Ų
3-(Difluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069976-1g |
3-(Difluoromethyl)-1H-pyrazole |
1007468-17-8 | 95% | 1g |
￡668.00 | 2022-03-01 | |
| abcr | AB501926-100 mg |
3-(Difluoromethyl)-1H-pyrazole |
1007468-17-8 | 100MG |
€354.00 | 2022-03-01 | ||
| abcr | AB501926-250 mg |
3-(Difluoromethyl)-1H-pyrazole |
1007468-17-8 | 250MG |
€475.60 | 2022-03-01 | ||
| abcr | AB501926-500 mg |
3-(Difluoromethyl)-1H-pyrazole |
1007468-17-8 | 500MG |
€620.10 | 2022-03-01 | ||
| abcr | AB501926-1 g |
3-(Difluoromethyl)-1H-pyrazole; . |
1007468-17-8 | 1g |
€708.20 | 2022-07-29 | ||
| abcr | AB501926-2 g |
3-(Difluoromethyl)-1H-pyrazole |
1007468-17-8 | 2g |
€1,108.00 | 2022-03-01 | ||
| Chemenu | CM331450-1g |
3-(Difluoromethyl)-1H-pyrazole |
1007468-17-8 | 95%+ | 1g |
$626 | 2023-02-03 | |
| Chemenu | CM331450-100mg |
3-(Difluoromethyl)-1H-pyrazole |
1007468-17-8 | 95%+ | 100mg |
$352 | 2021-08-18 | |
| Chemenu | CM331450-250mg |
3-(Difluoromethyl)-1H-pyrazole |
1007468-17-8 | 95%+ | 250mg |
$629 | 2021-08-18 | |
| Chemenu | CM331450-1g |
3-(Difluoromethyl)-1H-pyrazole |
1007468-17-8 | 95%+ | 1g |
$1006 | 2021-08-18 |
3-(Difluoromethyl)-1H-pyrazole Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
1007468-17-8 (3-(Difluoromethyl)-1H-pyrazole) Related Products
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- 1173897-84-1(3-methyl-6-(trifluoromethyl)pyridazine)
- 14704-41-7(3,5-Bis(trifluoromethyl)-1H-pyrazole)
- 210289-55-7(1H-Pyrazole, 3,5-bis(trifluoromethyl)-, potassium salt (1:1))
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- 1087160-38-0(5-(Trifluoromethyl)-1H-pyrazole)
- 942060-04-0(5-Methyl-3-(trifluoromethyl)-1H-pyrazole)
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